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Compound of Interest

Compound Name: AM11542

Cat. No.: B15580040

Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the potent cannabinoid receptor 1 (CB1) agonist,

AM11542.

AM11542 is a synthetic, orthosteric agonist of the cannabinoid receptor 1 (CB1), demonstrating

high binding affinity with a reported Ki of 0.11 nM.[1] Its utility lies in the investigation of CB1

receptor activation and the exploration of allosteric modulation mechanisms. This document

outlines purchasing information, experimental protocols, and the signaling pathway associated

with AM11542.

Supplier and Purchasing Information
AM11542 is available from the following supplier for research purposes. At present, a

comprehensive list of alternative suppliers is not readily available based on conducted

searches.
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Supplier
Catalog
Number

CAS
Number

Molecular
Formula

Molecular
Weight

Purity
Quantity
Options

MedChem

Express
HY-177425

152674-

95-8

C25H37Br

O2
449.46 >98%

1 mg, 5

mg, 10 mg,

50 mg, 100

mg

Note: This product is intended for research use only and has not been fully validated for

medical applications.[1]

Mechanism of Action and Signaling Pathway
AM11542 acts as a full agonist at the CB1 receptor, a G-protein coupled receptor (GPCR).[2]

Upon binding, it induces a conformational change in the receptor, leading to the activation of

intracellular signaling cascades. The primary pathway involves the inhibition of adenylyl

cyclase, which results in a decrease in intracellular cyclic AMP (cAMP) levels.[2][3]

The following diagram illustrates the signaling pathway of AM11542 upon binding to the CB1

receptor.
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Prepare cell membranes
expressing CB1 receptor

Incubate membranes with
[3H]CP55,940 (radioligand)
and varying concentrations

of AM11542

Separate bound and
free radioligand
(e.g., filtration)

Measure radioactivity of
bound radioligand using

scintillation counting

Analyze data to determine
Ki value for AM11542

 

Culture CHO cells stably
expressing human CB1 receptor

Treat cells with forskolin
(to stimulate cAMP production)

and varying concentrations
of AM11542

Incubate for a defined
period to allow for

cAMP accumulation

Lyse the cells to
release intracellular cAMP

Measure cAMP levels using a
competitive immunoassay

(e.g., HTRF, ELISA)

Determine the EC50 value
for AM11542's inhibition
of cAMP accumulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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